![molecular formula C8H10O3 B1194139 2,5-Furandione, polymer with 2-methyl-1-propene CAS No. 26426-80-2](/img/structure/B1194139.png)
2,5-Furandione, polymer with 2-methyl-1-propene
Overview
Description
2,5-Furandione, polymer with 2-methyl-1-propene, is a complex substance with multiple components. It is also known as 2,5-Furandione, polymer with ethene and 1-propene . The substance identifiers displayed in the InfoCard are the best available substance name, EC number, CAS number and/or the molecular and structural formulas .
Synthesis Analysis
The synthesis of this compound, is typically achieved through an in situ polymerization reaction. The 2,5-Furandione monomer and an appropriate polymerization initiator are added to the reaction system, and the mixture is heated to a certain temperature to initiate the polymerization reaction, forming the polymer .Scientific Research Applications
Biobased Polyesters for Food Packaging : Synthesis of new biobased furanoate polyesters with potential use in food packaging applications was explored. These include poly(isosorbide furanoate), poly(methyl-propylene furanoate), and poly(1,4-cyclohexane-dimethylene 2,5-furanoate), synthesized using 2,5-furandicarboxylic acid and diols like 2-methyl-1,3-propanediol (Terzopoulou et al., 2017).
Thermal and Mechanical Properties : Research on bio-based poly(propylene-co-2-methyl-1,3-propanediol 2,5-furandicarboxylate) copolyesters revealed how the substituent group affects thermal behavior, mechanical properties, and gas barrier properties (Yang et al., 2019).
Environmental Applications : Furandiones, products of photooxidation of VOCs like toluene, contribute to secondary organic aerosol. A study developed a method for the quantitative analysis of furandiones in fine particulate matter, aiding in assessing anthropogenic sources in ambient aerosol (Al-Naiema et al., 2017).
Bio-Based Biodegradable Polymers : Research on furandioate-adipate copolyesters, as potential replacements for fossil-derived polymers, showed that using methyl-branched diols increases the thermal glass transition temperature and alters material strength, hydrophobicity, and enzymatic hydrolysis rates (Little et al., 2020).
Polyester Blend Properties : The study on polymer blends comprised of furan-based polyesters with different methylene groups in repeat units indicated dynamic homogeneity or heterogeneity depending on the backbone structure. This has implications for compatibility in blend applications (Poulopoulou et al., 2019).
Renewable Copolymers with Refined Thermal Properties : Incorporation of renewable soft moieties like poly(ethylene glycol) in PBF-based structures improved processing features, such as lower melting temperature and higher thermal stability, expanding the application scope of these copolymers (Sousa et al., 2017).
Packaging Applications : A study on poly(ethylene 2,5-furandicarboxylate) (PEF) synthesis explored direct esterification stages of 2,5-furandicarboxylic acid, aiming at practical and profitable routes for PEF in packaging applications (Banella et al., 2019).
Properties
IUPAC Name |
furan-2,5-dione;2-methylprop-1-ene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2O3.C4H8/c5-3-1-2-4(6)7-3;1-4(2)3/h1-2H;1H2,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPOCFUQMSVZQLH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C.C1=CC(=O)OC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
110171-93-2, 26426-80-2 | |
Record name | Isobutylene-maleic anhydride alternating copolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=110171-93-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Isobutylene-maleic anhydride copolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26426-80-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID30911812 | |
Record name | Furan-2,5-dione--2-methylprop-1-ene (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30911812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
26426-80-2, 110650-69-6 | |
Record name | 2,5-Furandione, polymer with 2-methyl-1-propene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026426802 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,5-Furandione, polymer with 2-methyl-1-propene | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Furan-2,5-dione--2-methylprop-1-ene (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30911812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-Furandione, polymer with 2-methyl-1-propene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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